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Compound of Interest

Compound Name: XANTHAN GUM

Cat. No.: B1143753

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of xanthan gum in
Enhanced Oil Recovery (EOR) processes. It includes detailed experimental protocols,
guantitative data summaries, and visual representations of key workflows and mechanisms.

Xanthan gum, a high-molecular-weight biopolymer produced by the fermentation of
Xanthomonas campestris, has garnered significant attention in the oil and gas industry as a
viable and environmentally friendly alternative to synthetic polymers for EOR.[1][2] Its unique
rheological properties, including high viscosity at low concentrations, shear-thinning behavior,
and notable stability in harsh reservoir conditions, make it an effective agent for improving
sweep efficiency and mobilizing residual oil.[1][3]

Mechanism of Action

In polymer flooding, a prominent EOR technique, xanthan gum is dissolved in injection water
to increase its viscosity. This elevated viscosity helps to control the mobility of the displacing
fluid, creating a more stable flood front and preventing the formation of viscous fingers that
bypass significant portions of the reservoir.[4][5] By improving the mobility ratio between the
injected fluid and the displaced oil, xanthan gum enhances both the displacement and sweep
efficiencies, leading to a greater overall oil recovery.[4][6]

Quantitative Data Summary
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The effectiveness of xanthan gum in EOR is highly dependent on its concentration, the salinity
of the brine, and the reservoir temperature. The following tables summarize key quantitative
data from various studies.

Table 1: Rheological Properties of Xanthan Gum Solutions

Viscosity
Concentration  Salinity (wt% Temperature (mPa-s) at a
. Reference
(ppm) NacCl) (°C) specific shear
rate
1500 3 25 578 (at 0.1 s72) [3]
1500 3 50 205 (at 0.1 s™1) [3]
1500 3 25 63.5 (at 10 s™2) [3]
1500 3 50 44 (at 10 s79) [3]
Viscosity
1500 - 8000 3 Not Specified increases with [4]
concentration
Viscosity
decreases as
500 1,2,3 80 brine [7]
concentration
increases
Viscosity
1000, 1500, 3.5, 10, 15, 20 increases with
Room Temp (8]
2000 (g/L) polymer
concentration

Table 2: Enhanced Oil Recovery Performance of Xanthan Gum

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1143753?utm_src=pdf-body
https://www.benchchem.com/product/b1143753?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659541/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8659541/
https://daneshyari.com/article/preview/226976.pdf
https://d-nb.info/1249035201/34
https://ogst.ifpenergiesnouvelles.fr/articles/ogst/full_html/2020/01/ogst190267/ogst190267.html
https://www.benchchem.com/product/b1143753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Incremental
Concentrati o Qil
Polymer Salinity Rock Type Reference
on Recovery
(%)
38% and
67% increase
N N Sandstone & )
Xanthan Gum  Not Specified  Not Specified in recovery 9]
Carbonate
for two
salinity levels
25% (7%
Modified 30 g/L NaCl & higher than
Xanthan Gum  Not Specified  Reservoir Not Specified  unmodified [10]
(MXG) Water Xanthan
Gum)
13.93% of
Initial Oil in
Xanthan Gum 1500 ppm 3% NacCl Sandstone [3]
Place (I0IP)
as tertiary oil
Modified
19.21% of
Xanthan Gum
1500 ppm 3% NacCl Sandstone IOIP as [3]
(Xanthan ) )
tertiary oil
Acrylate)
- 6.6% of
Xanthan Gum  Not Specified 3% NaCl Sandstone ) ) [5]
residual ol
Xanthan Gum
o _ 13% of
with Silica Not Specified 3% NacCl Sandstone ) ) [5]
residual olil

Nanoparticles

Experimental Protocols
Preparation of Xanthan Gum Solution

A standardized protocol for the preparation of xanthan gum solutions is crucial for reproducible

results.
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Materials:

Xanthan gum powder

Distilled water or brine of desired salinity

Magnetic stirrer and stir bar

Beaker or flask

Weighing scale
Protocol:

» Weigh the required amount of xanthan gum powder based on the desired final
concentration (e.g., 1500 ppm = 1.5 g/L).

» Measure the corresponding volume of distilled water or brine.

e While continuously stirring the solvent at a moderate speed with a magnetic stirrer, slowly
add the xanthan gum powder to the vortex of the liquid to prevent the formation of
agglomerates.

o Continue stirring for a minimum of 24 hours at room temperature to ensure complete
hydration and dissolution of the polymer.[4]

 Visually inspect the solution for any undissolved particles or “fish eyes." If present, continue
stirring until a homogenous solution is obtained.

Rheological Characterization

The viscosity and shear-thinning behavior of the xanthan gum solution are critical parameters.
Equipment:
o Rotational rheometer with appropriate geometry (e.g., cone-plate or Couette)

Protocol:
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o Calibrate the rheometer according to the manufacturer's instructions.

o Load the prepared xanthan gum solution into the rheometer, ensuring no air bubbles are
trapped.

o Set the desired temperature for the measurement.

o Perform a steady shear rate sweep, typically from a low shear rate (e.g., 0.1 s71) to a high
shear rate (e.g., 1000 s—1), to determine the viscosity profile.[7]

» Record the viscosity as a function of the shear rate.

o The non-Newtonian behavior can be characterized using models such as the Power Law or
Herschel-Bulkley.[11][12]

Core Flooding Test for EOR Evaluation

Core flooding experiments simulate the displacement process in a reservoir rock sample.
Materials and Equipment:

e Core holder

e Sandstone or carbonate core plugs[7][9]

o High-pressure syringe pump (e.g., ISCO pump)[7]

e Crude oll

e Brine solution

e Prepared xanthan gum solution

 Fraction collector

e Pressure transducers

e Oven
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Protocol:
e Core Preparation:

o Clean the core plug using solvents like toluene and acetone in a Soxhlet extractor to
remove any residual hydrocarbons and salts.[7]

o Dry the core in an oven at approximately 100°C for 24 hours.[7]
o Measure the dry weight and dimensions of the core.
e Saturation:
o Saturate the core with brine of a known concentration (e.g., 3.0 wt%).[7]
o Inject crude oil into the core until connate water saturation is reached.[7]

o Age the oil-saturated core for a period (e.g., 24 hours) to allow for fluid distribution and
rock-fluid interactions to equilibrate.[7]

o Water Flooding (Secondary Recovery):

o Inject brine into the core at a constant flow rate (e.g., 0.5 ml/min) until oil production
ceases.[7] This simulates secondary recovery.

» Polymer Flooding (Tertiary Recovery):
o Inject the prepared xanthan gum solution into the core at the same constant flow rate.[7]

o Collect the effluent in a fraction collector and measure the volume of oil and water
produced.

o Continue the polymer flood until no more olil is recovered.
o Data Analysis:

o Calculate the initial oil in place (IOIP), the oil recovered during water flooding, and the
incremental oil recovered during polymer flooding.
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o The displacement efficiency is calculated by dividing the volume of displaced oil by the
initial volume of oil.[5]
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Caption: Experimental workflow for evaluating EOR performance of xanthan gum.
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Caption: Mechanism of xanthan gum in enhancing oil recovery.
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Modifications and Future Directions

While xanthan gum is effective, its performance can be limited in high-temperature and high-
salinity reservoirs.[9][10] Research is ongoing to enhance its properties through chemical
modifications, such as grafting with other polymers like acrylic acid to form xanthan acrylate,
which has shown improved viscosity and thermal stability.[3] Another promising area is the
development of hydrophobic associative xanthan gum, which exhibits superior temperature
and salt resistance.[10] Furthermore, the addition of nanoparticles, such as silica, to xanthan
gum solutions has been shown to significantly boost oil recovery.[5][13] These advancements
are paving the way for the broader application of xanthan gum in a wider range of challenging
reservoir conditions.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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